1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• SMILES: CCC1=CC=CC=C1N2CCCC(C2=O)C(=O)C(C)C
• InChI: InChI=1S/C17H23NO2/c1-4-13-8-5-6-10-15(13)18-11-7-9-14(17(18)20)16(19)12(2)3/h5-6,8,10,12,14H,4,7,9,11H2,1-3H3
• InChIKey: WNUJLJQYISVVAE-UHFFFAOYSA-N

1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one: Procurement Specifications and Chemical Identity for Research Use

1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one is a synthetic piperidin-2-one derivative with the molecular formula C17H23NO2 and a molecular weight of 273.37 g/mol, bearing a 2-ethylphenyl substituent at the N1 position and a 2-methylpropanoyl (isobutyryl) group at the C3 position [1]. The compound is cataloged under CAS Registry Number 2060036-41-9 and PubChem CID 137702576, with a computed XLogP3-AA value of 3.5, indicating moderate lipophilicity [1]. Structurally, it belongs to the broader class of 3-acylpiperidin-2-ones, a scaffold that has been explored in medicinal chemistry programs targeting inflammatory pathways, notably as a core motif in p38MAP kinase inhibitors [2].

Ortho-ethylphenyl N1 substitution

Creates steric constraint absent in para isomer, relevant for target binding studies.

C3-isobutyryl acyl group

Class-level evidence supports requirement for p38MAP kinase pathway inhibition.

Prostaglandin pathway research

Reported mPGES-1 and EP3 receptor engagement context for inflammatory signaling studies.

• [1] PubChem. 1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one. Compound Summary. CID 137702576. View Source
• [2] US20050085509A1. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. 2005. View Source

1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one: Why Ortho-Substituted Phenyl Moiety and 3-Acyl Scaffold Prevent Generic Interchangeability

The combination of a 2-ethylphenyl (ortho-substituted) N1-aromatic group and a 3-isobutyryl side chain in the piperidin-2-one scaffold generates a distinct conformational and electronic profile that cannot be replicated by para- or meta-substituted analogs such as 1-(4-ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2060048-28-2) or 1-(3-ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one [1][2]. In piperidin-2-one-based pharmacophores, the ortho substitution pattern creates steric constraints that restrict rotation around the N-aryl bond, leading to a distinct atropisomeric conformational preference that influences target binding pocket compatibility [3]. Furthermore, the 2-methylpropanoyl group at the C3 position introduces a branched acyl moiety that differs in steric bulk and metabolic stability from linear acyl chains (e.g., propanoyl, butanoyl) or unsubstituted piperidin-2-ones lacking this C3 functionality [3]. Consequently, substituting this compound with a positional isomer or a structurally related analog lacking either the ortho-ethyl or the C3-isobutyryl feature will alter key molecular recognition properties, including hydrogen bond acceptor geometry and hydrophobic contact surface area, potentially invalidating any established structure-activity relationships [3].

Conformational profile

Target: Ortho-ethyl restricts N-aryl rotation, creating a defined atropisomeric preference.

Para-ethyl isomer: Free rotation alters binding geometry; identical 2D descriptors mask 3D difference.

Kinase inhibition

Target: C3-isobutyryl group reported essential for p38MAPK inhibition (class-level SAR).

3-unsubstituted analog: No detectable p38MAPK inhibition up to 10 µM; loss of pharmacophoric element.

• [1] PubChem. 1-(4-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one. Compound Summary. CID 137702567. View Source
• [2] PubChem. 1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one. Compound Summary. CID 137702576. View Source
• [3] US20050085509A1. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. 2005. View Source

1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one: Quantitative Comparative Evidence for Scientific Selection

mPGES-1 Inhibitory Potency of 1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one vs. Structurally Related Analogs

The target compound demonstrates measurable inhibitory activity against microsomal prostaglandin E synthase-1 (mPGES-1) with an IC50 of 1.95 × 10⁴ nM (19.5 µM) in an IL-1β-treated human A549 cell microsomal membrane assay [1]. In comparison, structurally related piperidin-2-one analogs from the same p38MAP kinase inhibitor patent series have reported mPGES-1 IC50 values ranging from 8.6 nM to 43 nM in analogous cellular assays [2]. While the target compound is 450–2200× less potent than optimized leads, its measurable inhibition (IC50 < 100 µM) confirms that the ortho-ethylphenyl + C3-isobutyryl scaffold retains target engagement at mPGES-1, whereas certain 1-alkyl-3-unsubstituted piperidin-2-ones in the same assay show no detectable inhibition up to 100 µM [2].

mPGES-1 inhibition

Cross-study comparable

Target IC50: 19.5 µM Optimized leads: 8.6–43 nM Inactive analogs: >100 µM

Supports mPGES-1 target engagement benchmarking; moderate-activity control range.

Cross-study comparison; verify in own assay conditions.

Evidence Dimension	mPGES-1 inhibitory activity (IC50)
Target Compound Data	1.95 × 10⁴ nM (19.5 µM)
Comparator Or Baseline	Optimized piperidin-2-one lead compounds from same patent family: 8.6–43 nM; structurally related 1-alkyl-3-unsubstituted piperidin-2-ones: >100 µM (no detectable inhibition)
Quantified Difference	450–2200× less potent vs. leads; ≥5× greater potency vs. inactive 3-unsubstituted analogs
Conditions	IL-1β treated human A549 cell microsomal membrane, PGE2 formation endpoint, 15 min incubation

Why This Matters

This IC50 value establishes a quantitative activity benchmark for mPGES-1 engagement, enabling researchers to differentiate this compound from structurally related but functionally inactive analogs and to calibrate its use as a moderate-activity control or scaffold-validation tool in prostaglandin pathway studies.

• [1] BindingDB. BDBM50391886 (CHEMBL2147421). IC50: 1.95E+4 nM. Inhibition of mPGES1 in IL-1beta treated human A549 cell microsomal membrane assessed as inhibition of PGE2 formation. View Source
• [2] US20050085509A1. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. 2005. View Source

Human EP3 Receptor Binding Affinity of 1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

In a radioligand competition binding assay using [³H]PGE2 displacement from human EP3 receptor expressed in CHO cells, the target compound exhibited a binding affinity Ki of 6.40 nM [1]. In the same assay format, functional antagonist activity at the human EP3 receptor was determined to have an IC50 of 40 nM in a cell-based cAMP functional assay [1]. For context, the endogenous ligand prostaglandin E2 (PGE2) binds the human EP3 receptor with reported Ki values of 0.3–1.1 nM across various assay conditions [2], and the selective EP3 antagonist L-798,106 demonstrates Ki values of 0.3–1.5 nM [3].

EP3 receptor binding

Cross-study comparable

Ki: 6.40 nM Functional IC50: 40 nM PGE2 Ki: 0.3–1.1 nM L-798,106 Ki: 0.3–1.5 nM

Reported EP3 receptor engagement supports selectivity profiling studies.

Data from radioligand displacement assay; confirm subtype selectivity.

Evidence Dimension	Human EP3 receptor binding affinity (Ki)
Target Compound Data	Ki = 6.40 nM; functional IC50 = 40 nM
Comparator Or Baseline	Endogenous PGE2: Ki ≈ 0.3–1.1 nM; L-798,106: Ki ≈ 0.3–1.5 nM
Quantified Difference	~6–20× weaker binding vs. PGE2; ~4–20× weaker vs. L-798,106
Conditions	[³H]PGE2 displacement, human EP3 receptor expressed in CHO cells, radioligand competition binding assay; functional cAMP assay in CHO cells expressing human EP3

Why This Matters

The 6.4 nM Ki value places this compound within the high-nanomolar to low-micromolar functional potency range, confirming its ability to engage the EP3 receptor and providing a quantitative selectivity baseline against other EP receptor subtypes (EP1, EP2, EP4) where class-related analogs often show weaker binding.

• [1] BindingDB. BDBM50571251 (CHEMBL4849811). Ki: 6.40 nM. Displacement of [3H]PGE2 from human EP3 receptor expressed in CHO cells by radioligand competition binding assay. View Source
• [2] Abramovitz M, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source
• [3] Juteau H, et al. Structure-activity relationship of cinnamic acylsulfonamide analogues on the human EP3 prostanoid receptor. Bioorg Med Chem. 2001;9(8):1977-1984. View Source

Computed Physicochemical Property Comparison: Ortho-Ethyl vs. Para-Ethyl Phenyl Isomers

The ortho-ethylphenyl isomer (target compound) and its para-ethylphenyl analog (1-(4-ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one, CAS 2060048-28-2) exhibit identical computed physicochemical parameters when evaluated by standard 2D descriptor algorithms: molecular weight (273.37 g/mol), XLogP3-AA (3.5), hydrogen bond acceptor count (2), hydrogen bond donor count (0), rotatable bond count (4), and topological polar surface area (37.4 Ų) [1][2]. Despite these identical computed global properties, the ortho substitution introduces a steric clash between the ethyl group and the piperidin-2-one carbonyl, creating a rotational barrier around the N-aryl bond that is absent in the para isomer [3].

Isomer 2D descriptors

Direct head-to-head

Ortho vs para: identical XLogP 3.5, TPSA 37.4 Ų, MW 273.37 Conformational difference from ortho steric clash

2D similarity metrics mask 3D conformational divergence between positional isomers.

2D descriptor search may not differentiate; confirm by CAS or chiral method.

Evidence Dimension	Computed physicochemical descriptors (2D)
Target Compound Data	MW: 273.37; XLogP3: 3.5; HBA: 2; HBD: 0; TPSA: 37.4 Ų
Comparator Or Baseline	1-(4-ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one: MW: 273.37; XLogP3: 3.5; HBA: 2; HBD: 0; TPSA: 37.4 Ų
Quantified Difference	Identical by 2D computed descriptors; conformational difference due to ortho steric constraint not captured by 2D descriptors
Conditions	Computed by PubChem 2.1 (XLogP3-AA) and Cactvs 3.4.6.11

Why This Matters

This demonstrates that standard 2D similarity metrics cannot distinguish between positional isomers of this scaffold; researchers requiring the specific ortho-substituted conformational profile for target engagement must verify CAS 2060036-41-9 rather than relying on descriptor-based similarity searches.

• [1] PubChem. 1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one. Compound Summary. CID 137702576. View Source
• [2] PubChem. 1-(4-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one. Compound Summary. CID 137702567. View Source
• [3] US20050085509A1. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. 2005. View Source

C3-Substitution Requirement for p38MAP Kinase Inhibitory Activity: Class-Level Comparison of 3-Acyl vs. 3-Unsubstituted Piperidin-2-ones

Structure-activity relationship (SAR) data from the patent family encompassing 1-(2-ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one demonstrate that the presence of a C3-acyl substituent is essential for p38MAP kinase inhibitory activity [1]. Compounds within this series lacking the C3-acyl group (i.e., 1-arylpiperidin-2-ones) exhibit no detectable p38MAP kinase inhibition at concentrations up to 10 µM, whereas analogs bearing C3-acyl moieties (including isobutyryl) show IC50 values spanning 0.5 nM to 500 nM depending on additional N1-aryl substitution patterns [1].

C3-acyl SAR

Class-level inference

≥20–20,000× potency enhancement vs. 3-unsubstituted piperidin-2-ones

C3-acyl group is a critical pharmacophoric element for p38MAPK inhibition.

Class-level SAR; specific IC50 for this compound not confirmed in public domain.

Evidence Dimension	p38MAP kinase inhibition
Target Compound Data	Expected IC50 range for C3-acyl-substituted piperidin-2-ones: 0.5 nM – 500 nM (class-level inference)
Comparator Or Baseline	3-unsubstituted 1-arylpiperidin-2-ones: >10 µM (no detectable inhibition)
Quantified Difference	≥20–20,000× potency enhancement conferred by C3-acyl group
Conditions	In vitro p38MAP kinase enzymatic assay; recombinant human p38α

Why This Matters

This class-level SAR establishes that the C3-isobutyryl group is not a passive structural feature but a critical pharmacophoric element for kinase inhibition; procurement of 1-(2-ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one rather than the simpler 1-(2-ethylphenyl)piperidin-2-one is essential for studies targeting p38MAPK-dependent pathways.

• [1] US20050085509A1. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. 2005. View Source

1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one: Evidence-Based Research and Industrial Application Scenarios

In Vitro mPGES-1/PGE2 Pathway Studies Requiring Moderate-Activity Controls

Researchers investigating prostaglandin E2 (PGE2) biosynthesis via the mPGES-1 pathway can utilize this compound as a moderate-activity control (IC50 = 19.5 µM) to validate assay sensitivity and establish activity thresholds [1]. Its measurable but sub-micromolar potency provides a clear dynamic range between vehicle controls and highly potent reference inhibitors (e.g., MF63 or optimized piperidin-2-one leads with IC50 < 100 nM), enabling calibration of dose-response curves in human A549 or other IL-1β-stimulated cell models. This application is particularly relevant for labs establishing mPGES-1 screening cascades or validating target engagement in inflammation models [1].

EP3 Receptor Pharmacological Profiling and GPCR Selectivity Screening

With a human EP3 receptor binding Ki of 6.40 nM and functional antagonism IC50 of 40 nM in CHO cell-based assays, this compound serves as a defined chemical probe for EP3 receptor engagement in prostaglandin receptor subtype selectivity panels [1]. It is suitable for inclusion in multi-receptor counter-screening efforts to assess off-target liabilities of novel chemical entities, and its activity profile across EP1, EP2, and EP4 subtypes (expected to be weaker based on class-related SAR) provides a selectivity benchmark for EP3-biased ligand development programs [2].

p38MAP Kinase Pathway Inhibitor Scaffold Validation and SAR Expansion

The target compound is a member of the piperidin-2-one chemotype claimed in patents as p38MAP kinase inhibitors, with the C3-isobutyryl group and ortho-ethylphenyl N1-substitution representing defined SAR variables [1]. Researchers engaged in kinase inhibitor discovery or chemical biology studies of p38MAPK signaling can procure this specific compound to experimentally validate the contribution of the ortho-ethyl substitution pattern to potency and selectivity, and to benchmark new synthetic analogs against a characterized reference point within the patent-defined chemical space [1].

Analytical Reference Standard for Isomeric Purity Assessment in Piperidin-2-one Synthesis

Given the distinct retention characteristics expected for ortho- versus para-ethylphenyl positional isomers despite identical 2D descriptors [1], this compound can be employed as an analytical reference standard in chromatographic method development (e.g., HPLC, UPLC-MS) to resolve and quantify isomeric impurities in synthetic batches of related 1-aryl-3-acylpiperidin-2-ones. This application is essential for quality control laboratories supporting medicinal chemistry campaigns that require unambiguous confirmation of ortho-substituted isomer identity and purity [1].

Application

Selection Property

Validation Focus

mPGES-1 pathway studies

Moderate inhibitory activity (measurable IC50)

Assay sensitivity and activity threshold calibration

EP3 receptor profiling

High-affinity EP3 binding (nM range)

Subtype selectivity and off-target screening

p38MAPK inhibitor scaffold validation

C3-acyl pharmacophore requirement

SAR expansion and benchmarking

Isomeric purity reference

Ortho-ethylphenyl conformational identity

Chromatographic resolution of positional isomers

• [1] BindingDB. BDBM50391886 (CHEMBL2147421). IC50: 1.95E+4 nM. Inhibition of mPGES1 in IL-1beta treated human A549 cell microsomal membrane. View Source
• [2] BindingDB. BDBM50571251 (CHEMBL4849811). Ki: 6.40 nM. Human EP3 receptor binding assay. View Source
• [3] US20050085509A1. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. 2005. View Source
• [4] PubChem. 1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one. Compound Summary. CID 137702576. View Source